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Compound of Interest

Compound Name: 2-Cyclobutylethane-1-thiol

Cat. No.: B15272574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the burgeoning research applications
of cyclobutane-containing thiols. The unique structural and chemical properties of the
cyclobutane ring, combined with the reactivity of the thiol group, offer a compelling scaffold for
innovation across medicinal chemistry, materials science, and chemical biology. This document
details current and potential applications, supported by quantitative data, experimental
protocols, and visual workflows to facilitate further research and development.

Medicinal Chemistry and Drug Discovery

The incorporation of a cyclobutane moiety into drug candidates is a recognized strategy to
impart conformational rigidity, which can lead to improved metabolic stability and solubility.[1]
The addition of a thiol group introduces a reactive handle for covalent inhibition or a key
pharmacophoric feature for enzyme active site recognition. While still a nascent field, the
exploration of cyclobutane-containing thiols in drug discovery is gaining momentum.[1]

Enzyme Inhibition

Thiol-containing compounds are well-known inhibitors of various enzymes, particularly those
with cysteine residues in their active sites. Cyclobutane-containing thiols offer a unique
opportunity to combine the potent inhibitory activity of the thiol group with the favorable
pharmacokinetic properties conferred by the cyclobutane scaffold.
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A notable area of interest is the inhibition of Angiotensin-Converting Enzyme 2 (ACE2), a key
regulator in the Renin-Angiotensin System (RAS) and the receptor for the SARS-CoV-2 virus.
Thiol-based inhibitors have demonstrated potent ACE2 inhibition, and the incorporation of a
cyclobutane ring could enhance their drug-like properties.[2]

Table 1: Representative Inhibition Data for Thiol-Based Enzyme Inhibitors

Compound Inhibition
Target Enzyme . Value Reference
Class Metric

Thiol-based dual
ACE/NEP ACE2 Ki 86 nM [3]
inhibitor

Thiol Compound Spike/ACE2

. IC50 ~50 uM [1]
1 Interaction
Thiol Compound Spike/ACE2
] IC50 ~100 pM [1]
2 Interaction
Thiol Compound Spike/ACE2
IC50 ~25 uM [1]

3 (dithiol) Interaction

Note: The data in this table are for thiol-based inhibitors to illustrate the potential potency.
Specific data for cyclobutane-containing thiol inhibitors is an active area of research.

Covalent Drug Development

Covalent inhibitors, which form a permanent bond with their target protein, are a rapidly
growing class of therapeutics.[4][5] The thiol group of cysteine is a common target for these
"warheads." Cyclobutane-containing thiols can be designed as targeted covalent inhibitors,
where the cyclobutane scaffold provides the binding selectivity for the target protein, and the
thiol group acts as the reactive warhead.

Workflow for Targeted Covalent Inhibitor Discovery

The discovery and development of targeted covalent inhibitors is a multi-step process that
involves target identification, warhead selection, and extensive screening and optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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